Cas no 851407-77-7 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide
• CAS No: 851407-77-7
• MF: C₂₄H₂₈N₂O₄
• MW: 408.490126609802
• CID: 6285369
• PubChem ID: 7080108
• Update Time: 2025-10-19

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide
• N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-diethoxybenzamide
• F0611-0807
• AKOS024587297
• 851407-77-7

• Inchi： 1S/C24H28N2O4/c1-5-29-20-10-9-18(14-21(20)30-6-2)23(27)25-12-11-19-13-17-8-7-15(3)16(4)22(17)26-24(19)28/h7-10,13-14H,5-6,11-12H2,1-4H3,(H,25,27)(H,26,28)
• InChI Key： ZSSDJBXPXKHXDE-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(C)=C(C)C=2N1)CCNC(C1C=CC(=C(C=1)OCC)OCC)=O

Computed Properties

• Exact Mass: 408.20490738g/mol
• Monoisotopic Mass: 408.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide

Research Briefing on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide (CAS: 851407-77-7)

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide (CAS: 851407-77-7) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its quinoline and benzamide moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have highlighted its role as a promising scaffold for drug development, with a focus on its pharmacokinetic properties and biological activity.

Recent research has explored the synthesis and optimization of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural modifications at the diethoxybenzamide group significantly improved the compound's solubility and metabolic stability. These findings are critical for advancing the molecule into preclinical trials, particularly for applications in oncology and neurodegenerative diseases.

In vitro and in vivo studies have revealed that N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound selectively targets JAK2/STAT3 signaling, suggesting its potential as an anti-inflammatory agent. Mechanistic studies further elucidated its binding affinity and mode of action, providing a foundation for structure-activity relationship (SAR) optimization.

Another area of interest is the compound's potential application in cancer therapy. Research published in Molecular Cancer Therapeutics (2023) investigated its efficacy in inhibiting tumor growth in xenograft models. The results indicated that N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide disrupts key oncogenic pathways by targeting aberrant protein-protein interactions, leading to apoptosis in cancer cells. These findings underscore its promise as a lead compound for further development in precision medicine.

Despite these advancements, challenges remain in the clinical translation of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide. Pharmacodynamic studies have identified potential off-target effects, necessitating further refinement of its chemical structure. Collaborative efforts between academia and industry are underway to address these limitations, with a focus on improving selectivity and reducing toxicity. The compound's progress is closely monitored by the pharmaceutical community, given its unique mechanism of action and therapeutic potential.

In conclusion, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide (CAS: 851407-77-7) represents a versatile and promising candidate in chemical biology and drug discovery. Ongoing research aims to leverage its structural features for the development of novel therapeutics, particularly in oncology and inflammation. Future studies will likely focus on clinical validation and combinatorial therapies to maximize its therapeutic impact.